Cas no 876708-62-2 (5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid)

5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid structure
876708-62-2 structure
Product Name:5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid
CAS No:876708-62-2
MF:C10H8F3N3O2
MW:259.184632301331
MDL:MFCD06751680
CID:1075981
PubChem ID:3145955
Update Time:2025-04-20

5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid
    • 5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • 5-ethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • 5-ethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
    • 876708-62-2
    • MFCD06751680
    • AKOS000300071
    • MDL: MFCD06751680
    • Inchi: 1S/C10H8F3N3O2/c1-2-5-3-7(10(11,12)13)16-8(14-5)4-6(15-16)9(17)18/h3-4H,2H2,1H3,(H,17,18)
    • InChI Key: XONLAGPWIJGLQG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(CC)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

  • Exact Mass: 259.057
  • Monoisotopic Mass: 259.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.5Ų

5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid Pricemore >>

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5-Ethyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carboxylic acid Related Literature

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